Cas no 852448-09-0 (Benzenamine, 4-[(2,3-dihydro-1H-inden-1-yl)methyl]-)
![Benzenamine, 4-[(2,3-dihydro-1H-inden-1-yl)methyl]- structure](https://www.kuujia.com/scimg/cas/852448-09-0x500.png)
852448-09-0 structure
Product name:Benzenamine, 4-[(2,3-dihydro-1H-inden-1-yl)methyl]-
CAS No:852448-09-0
MF:C16H17N
MW:223.312884092331
CID:1835480
Benzenamine, 4-[(2,3-dihydro-1H-inden-1-yl)methyl]- Chemical and Physical Properties
Names and Identifiers
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- Benzenamine, 4-[(2,3-dihydro-1H-inden-1-yl)methyl]-
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- Inchi: 1S/C16H17N/c17-15-9-5-12(6-10-15)11-14-8-7-13-3-1-2-4-16(13)14/h1-6,9-10,14H,7-8,11,17H2
- InChI Key: IFNMCDJEFWXUCT-UHFFFAOYSA-N
- SMILES: C1(N)=CC=C(CC2C3=C(C=CC=C3)CC2)C=C1
Experimental Properties
- Density: 1.121±0.06 g/cm3(Predicted)
- Melting Point: 189-190 °C(Solv: ethanol (64-17-5); ethyl ether (60-29-7))
- Boiling Point: 385.0±11.0 °C(Predicted)
- pka: 4.83±0.10(Predicted)
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